Cas no 1291833-33-4 (N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291833-33-4
• MF: C₁₆H₁₃ClFN₅O
• MW: 345.758724927902
• CID: 5322599
• Update Time: 2025-05-17

N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzyl)-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H13ClFN5O/c17-11-7-5-10(6-8-11)9-19-16(24)14-15(22-23-21-14)20-13-4-2-1-3-12(13)18/h1-8H,9H2,(H,19,24)(H2,20,21,22,23)
• InChI Key： MIWLDCOCIIWEIF-UHFFFAOYSA-N
• SMILES： N1C(NC2=CC=CC=C2F)=C(C(NCC2=CC=C(Cl)C=C2)=O)N=N1

Additional information on N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291833-33-4): A Comprehensive Overview

The compound N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS 1291833-33-4) represents an important heterocyclic molecule with significant potential in pharmaceutical research and medicinal chemistry. This 1,2,3-triazole derivative has attracted considerable attention due to its unique structural features and promising biological activities.

Chemically classified as a triazole carboxamide derivative, this compound combines two pharmacologically active moieties: a chlorobenzyl group and a fluoroaniline substituent. The presence of both chloro and fluoro substituents enhances the molecule's lipophilicity and metabolic stability, making it particularly interesting for drug discovery applications.

Recent studies have focused on the structure-activity relationship of similar triazole derivatives, with particular emphasis on their potential as kinase inhibitors. The N-[(4-chlorophenyl)methyl] side chain has been shown to contribute significantly to binding affinity in various biological targets, while the 5-[(2-fluorophenyl)amino] substitution pattern appears to modulate selectivity.

From a synthetic chemistry perspective, 1291833-33-4 can be prepared through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, followed by selective amidation. The 1H-1,2,3-triazole-4-carboxamide core serves as an excellent scaffold for further structural modifications, allowing medicinal chemists to explore diverse biological activities.

In pharmaceutical research, compounds containing the triazole-carboxamide motif have demonstrated various therapeutic potentials, including anti-inflammatory and antimicrobial properties. The specific combination of chlorophenyl and fluorophenyl groups in N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide may offer unique pharmacological profiles worth investigating.

The physicochemical properties of CAS 1291833-33-4 have been carefully characterized, with particular attention to its solubility profile and stability under various conditions. These parameters are crucial for formulation development and in vivo studies. Researchers have noted that the presence of both chloro and fluoro substituents significantly influences the compound's partition coefficient (logP) and membrane permeability.

Current market trends indicate growing interest in fluorinated heterocycles like 1291833-33-4, especially in the context of targeted drug discovery. The pharmaceutical industry continues to explore triazole-based scaffolds due to their favorable pharmacokinetic properties and synthetic accessibility.

Analytical methods for characterizing N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide typically involve HPLC with UV detection, mass spectrometry, and various NMR techniques. These methods ensure proper identification and purity assessment of this valuable chemical entity.

From a regulatory perspective, 1291833-33-4 has not been classified as hazardous under current chemical safety regulations. However, standard laboratory precautions should always be observed when handling this or any other research chemical.

The potential applications of triazole carboxamide derivatives extend beyond pharmaceuticals into materials science and agrochemical research. The unique electronic properties imparted by the chloro and fluoro substituents make these compounds interesting candidates for various specialty chemical applications.

Recent patent literature reveals growing intellectual property activity surrounding 1,2,3-triazole-4-carboxamides, particularly those with halogenated aromatic substituents. This suggests that N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide and its analogs may have commercial potential in multiple industries.

For researchers interested in heterocyclic chemistry or medicinal chemistry, CAS 1291833-33-4 represents an intriguing case study in molecular design. The strategic incorporation of both chlorine and fluorine atoms offers valuable insights into structure-property relationships that can inform future compound development.

Quality control protocols for 1291833-33-4 typically emphasize the importance of controlling residual solvents and byproducts from the synthetic process. Advanced purification techniques such as preparative HPLC or recrystallization from appropriate solvents are often employed to achieve high-purity material.

The stability profile of N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide has been studied under various storage conditions, with recommendations for optimal preservation typically including protection from light and moisture at controlled temperatures.

In conclusion, N-[(4-chlorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide (1291833-33-4) represents a fascinating example of modern heterocyclic chemistry with significant potential across multiple scientific disciplines. Its unique structural features and promising biological activities continue to make it a subject of active research in academic and industrial settings alike.